Cas no 917750-26-6 (5-[4-(4-Methyl-piperidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol)

• Product Name: 5-[4-(4-Methyl-piperidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol
• CAS No: 917750-26-6
• MF: C₁₄H₁₇N₃O₃S₂
• MW: 339.433080434799
• CID: 3082521
• PubChem ID: 18524266
• Update Time: 2025-06-09

5-[4-(4-Methyl-piperidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-[4-(4-Methyl-piperidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol
• 917750-26-6
• AKOS000678850
• 5-(4-((4-Methylpiperidin-1-yl)sulfonyl)phenyl)-1,3,4-oxadiazole-2-thiol

• MDL： MFCD08898901
• Inchi： 1S/C14H17N3O3S2/c1-10-6-8-17(9-7-10)22(18,19)12-4-2-11(3-5-12)13-15-16-14(21)20-13/h2-5,10H,6-9H2,1H3,(H,16,21)
• InChI Key： COEWBLGJZOYNTQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2=NNC(O2)=S)=CC=1)(N1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 339.07113376Da
• Monoisotopic Mass: 339.07113376Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 111Ų

Additional information on 5-[4-(4-Methyl-piperidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol

5-[4-(4-Methyl-piperidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol (CAS No. 917750-26-6): An Overview

5-[4-(4-Methyl-piperidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol (CAS No. 917750-26-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound make it a promising candidate for the development of novel therapeutic agents.

The core structure of 5-[4-(4-Methyl-piperidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol consists of a [1,3,4]oxadiazole ring linked to a substituted phenyl group. The presence of the 4-methyl-piperidine-1-sulfonyl moiety adds to its complexity and contributes to its pharmacological profile. The thiol group at the 2-position of the oxadiazole ring is particularly noteworthy, as it can participate in various chemical reactions and interactions with biological targets.

Recent studies have highlighted the potential of 5-[4-(4-Methyl-piperidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, 5-[4-(4-Methyl-piperidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol has shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

The pharmacokinetic properties of 5-[4-(4-Methyl-piperidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound's stability under physiological conditions and its ability to cross biological membranes are additional advantages that contribute to its potential as a drug candidate.

In terms of safety and toxicity, preliminary studies have indicated that 5-[4-(4-Methyl-piperidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol has a low toxicity profile. Animal studies have not shown significant adverse effects at therapeutic doses. However, further toxicological evaluations are necessary to ensure its safety for human use.

The synthesis of 5-[4-(4-Methyl-piperidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol involves several steps and requires careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of 2-aminothiophenol with an appropriate sulfonyl chloride derivative followed by cyclization to form the oxadiazole ring. Advances in synthetic chemistry have led to the development of more efficient and scalable methods for producing this compound.

In conclusion, 5-[4-(4-Methyl-piperidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol (CAS No. 917750-26-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.